Cas no 6704-98-9 ([(4-benzyl-5-furan-2-yl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate)
6704-98-9 structure
Product Name:[(4-benzyl-5-furan-2-yl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
CAS No:6704-98-9
MF:C15H12N3O3S
MW:314.339081764221
CID:1714756
PubChem ID:5214994
Update Time:2025-04-21
[(4-benzyl-5-furan-2-yl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties
Names and Identifiers
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- [(4-benzyl-5-furan-2-yl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
- 2-[[4-benzyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetate
- 6704-98-9
- DTXSID60410545
- {[4-Benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
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- Inchi: 1S/C15H13N3O3S/c19-13(20)10-22-15-17-16-14(12-7-4-8-21-12)18(15)9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,19,20)/p-1
- InChI Key: MLYSOGGVQZUNQF-UHFFFAOYSA-M
- SMILES: S(CC(=O)[O-])C1=NN=C(C2=CC=CO2)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 314.06006
- Monoisotopic Mass: 314.05993743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 83.98
[(4-benzyl-5-furan-2-yl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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